rel-(3aR,4S,13R,13aR)-3a,4,13,13a-Tetrahydro-2-phenyl-4,13[1',2']-benzeno-1H-naphtho[2'',3'':4',5']thieno[2',3':4,5]thieno[2,3-f]isoindole-1,3(2H)-dione
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Description
Rel-(3aR,4S,13R,13aR)-3a,4,13,13a-Tetrahydro-2-phenyl-4,13[1',2']-benzeno-1H-naphtho[2'',3'':4',5']thieno[2',3':4,5]thieno[2,3-f]isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C32H19NO2S2 and its molecular weight is 513.63. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry and Biological Evaluation
The development of novel synthetic methodologies for polycyclic compounds, which include complex ring systems similar to the compound , is a vital area of research. For instance, compounds with naphthyridine and isoindoline derivatives have been synthesized and evaluated for their antimicrobial activity, highlighting the significance of such structures in medicinal chemistry. A study by Ravi et al. (2018) outlined a series of substituted 3-aryl-1,8-naphthyridine derivatives synthesized via condensation, which were then evaluated for antimicrobial activities. The compounds demonstrated varied effectiveness, indicating the potential utility of complex organic compounds in developing new antimicrobial agents Ravi et al., 2018.
Material Science and Polymer Chemistry
Compounds with intricate polycyclic structures play a crucial role in material science, particularly in the development of novel materials with specific electronic or optical properties. In the context of polymer solar cells, Sanjaykumar et al. (2012) synthesized a naphtho[2,3-b:6,7-d']dithiophene-based copolymer, showcasing the process of creating materials with potential applications in renewable energy. The polymer demonstrated significant photovoltaic characteristics, indicating the impact of structural complexity on material performance Sanjaykumar et al., 2012.
Organic Electronics and Photocatalysis
The study of polycyclic compounds extends to organic electronics and photocatalysis, where their unique structural features can influence electronic properties and reactivity. Compounds with thieno and isoindole motifs have been explored for their electronic properties and their potential use in organic electronic devices. For example, Kan et al. (2018) reported the efficiency enhancement of organic solar cells using a novel small-molecule acceptor with a narrow optical bandgap, demonstrating how structural modifications can lead to improved energy harvesting capabilities Kan et al., 2018.
Properties
IUPAC Name |
(1R,18S,25S,29S)-27-phenyl-4,16-dithia-27-azaoctacyclo[16.6.5.02,17.03,15.05,14.07,12.019,24.025,29]nonacosa-2(17),3(15),5,7,9,11,13,19,21,23-decaene-26,28-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H19NO2S2/c34-31-25-23-19-12-6-7-13-20(19)24(26(25)32(35)33(31)18-10-2-1-3-11-18)29-27(23)30-28(37-29)21-14-16-8-4-5-9-17(16)15-22(21)36-30/h1-15,23-26H/t23-,24+,25-,26+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMSTHBKYOHKKO-ROXDYWFKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3C(C2=O)C4C5=CC=CC=C5C3C6=C4SC7=C6SC8=CC9=CC=CC=C9C=C87 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N2C(=O)[C@@H]3[C@H](C2=O)[C@H]4C5=CC=CC=C5[C@@H]3C6=C4SC7=C6SC8=CC9=CC=CC=C9C=C87 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H19NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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